Ethyl 4-[(4-fluorophenyl)methoxy]benzoate

• CAS RN: 56441-59-9
• Molecular Formula: C16H15FO3
• Molecular Weight: 274.29 g/mol
• IUPAC Name: ethyl 4-[(4-fluorophenyl)methoxy]benzoate
• InChI: InChI=1S/C16H15FO3/c1-2-19-16(18)13-5-9-15(10-6-13)20-11-12-3-7-14(17)8-4-12/h3-10H,2,11H2,1H3
• InChI Key: WMGSTGHXGRZWEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OCC2=CC=C(C=C2)F

Description

Ethyl 4-[(4-fluorophenyl)methoxy]benzoate is a useful research compound. Its molecular formula is C16H15FO3 and its molecular weight is 274.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-cyanophenoxy-(4'-fluorophenyl) methane (2.25g.; 0.1 mole) in dry ether (20ml) with ethanol (0.46g.; 0.1 mole) was cooled in an ice-bath and then saturated with dry hydrogen chloride gas then allowed to stand for 24 hrs. The resulting solid was filtered off and dried, m.p. 210° C (rearrangement at 135° C). The imino-ether (1.54g) was dissolved in water (30ml) neutralised with dilute sodium hydroxide solution then boiled under reflux for 3 hrs. Mixture cooled and the product extracted with ether to give 4-ethoxycarbonylphenoxy-(4'-fluorophenyl) methane m.p. 60°-2° C.